Cas no 28380-31-6 (b,b-Carotene-3,3'-diol, 7,7',8,8'-tetradehydro-,(3R,3'R)-)

• Product Name: b,b-Carotene-3,3'-diol, 7,7',8,8'-tetradehydro-,(3R,3'R)-
• CAS No: 28380-31-6
• MF: C₄₀H₅₂O₂
• MW: 564.839692115784
• CID: 261684
• PubChem ID: 6443740
• Update Time: 2025-07-20

b,b-Carotene-3,3'-diol, 7,7',8,8'-tetradehydro-,(3R,3'R)- Chemical and Physical Properties

Names and Identifiers

• b,b-Carotene-3,3'-diol, 7,7',8,8'-tetradehydro-,(3R,3'R)-
• (1R)-4-[(3E,5E,7E,9E,11E,13E,15E)-18-[(4R)-4-hydroxy-2,6,6-trimethylcyclohexen-1-yl]-3,7,12,16-tetramethyloctadeca-3,5,7,9,11,13,15-heptaen-1,17-diynyl]-3,5,5-trimethylcyclohex-3-en-1-ol
• ALLOXANTHIN(AS) (In Solution)
• ALLOXANTHIN(AS) (In Solution) PrintBack
• ALLOXANTHIN(SH)
• alloxanthin
• UNII-G15L7OO8SQ
• (1R,1'R)-4,4'-((3E,5E,7E,9E,11E,13E,15E)-3,7,12,16-TETRAMETHYLOCTADECA-3,5,7,9,11,13,15-HEPTAEN-1,17-DIYNE-1,18-DIYL)BIS(3,5,5-TRIMETHYLCYCLOHEX-3-EN-1-OL)
• .BETA.,.BETA.-CAROTENE-3,3'-DIOL, 7,7',8,8'-TETRADEHYDRO-, (3R,3'R)-
• ALL-TRANS-ALLOXANTHIN
• Cynthiaxanthin
• .BETA.-CAROTENE-3,3'-DIOL, 7,7',8,8'-TETRADEHYDRO-, (3R,3'R)-ALL-TRANS-
• TETRADEHYDROZEAXANTHIN
• SCHEMBL39153
• (3R,3'R)-ALLOXANTHIN
• beta,beta-Carotene-3,3'-diol, 7,7',8,8'-tetradehydro-, (3R,3'R)-
• G15L7OO8SQ
• ALLOXANTHIN (CONSTITUENT OF SPIRULINA) [DSC]
• (3R,3'R)-7,7',8,8'-TETRADEHYDRO-.BETA.,.BETA.-CAROTENE-3,3'-DIOL
• 7,7',8,8'-Tetrahydro-beta,beta-carotene-3,3'-diolbeta,beta-carotene-3,3'-diol, 7,7',8,8'-tetradehydro-, (3R,3'R)-
• (1~{R})-3,5,5-trimethyl-4-[(3~{E},5~{E},7~{E},9~{E},11~{E},13~{E},15~{E})-3,7,12,16-tetramethyl-18-[(4~{R})-2,6,6-trimethyl-4-oxidanyl-cyclohexen-1-yl]octadeca-3,5,7,9,11,13,15-heptaen-1,17-diynyl]cyclohex-3-en-1-ol
• (1R)-4-((3E,5E,7E,9E,11E,13E,15E)-18-((4R)-4-HYDROXY-2,6,6-TRIMETHYLCYCLOHEXEN-1-YL)-3,7,12,16-TETRAMETHYLOCTADECA-3,5,7,9,11,13,15-HEPTAEN-1,17-DIYNYL)-3,5,5-TRIMETHYLCYCLOHEX-3-EN-1-OL
• LMPR01070053
• Cryptomonaxanthin
• 28380-31-6
• DTXSID801321358
• Alloxanthin/ Tetradehydrozeaxanthin / (Cynthiaxanthin)/ (Pectenoxanthin)
• Q27278551
• Alloxanthin/Tetradehydrozeaxanthin/(Cynthiaxanthin)/(Pectenoxanthin)
• CHEBI:181749
• Pectenoxanthin
• (3R,3'R)-7,7',8,8'-Tetradehydro-beta,beta-carotene-3,3'-diol

• Inchi： 1S/C40H52O2/c1-29(17-13-19-31(3)21-23-37-33(5)25-35(41)27-39(37,7)8)15-11-12-16-30(2)18-14-20-32(4)22-24-38-34(6)26-36(42)28-40(38,9)10/h11-20,35-36,41-42H,25-28H2,1-10H3/b12-11+,17-13+,18-14+,29-15+,30-16+,31-19+,32-20+/t35-,36-/m1/s1
• InChI Key： DVICWXUADSCSLL-DDEWRDOISA-N
• SMILES： O[C@@H]1CC(C)=C(C#C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C#CC2=C(C)C[C@H](CC2(C)C)O)/C)/C)C(C)(C)C1

Computed Properties

• Exact Mass: 564.39700
• Monoisotopic Mass: 564.396731
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• Rotatable Bond Count: 10
• Complexity: 1310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 7
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 10.4

Experimental Properties

• Density: 1.03
• Boiling Point: 705°Cat760mmHg
• Flash Point: 272.4°C
• Refractive Index: 1.573
• PSA: 40.46000
• LogP: 9.44180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids

Additional information on b,b-Carotene-3,3'-diol, 7,7',8,8'-tetradehydro-,(3R,3'R)-

Recent Advances in the Study of b,b-Carotene-3,3'-diol, 7,7',8,8'-tetradehydro-,(3R,3'R)- (CAS: 28380-31-6)

The compound b,b-Carotene-3,3'-diol, 7,7',8,8'-tetradehydro-,(3R,3'R)- (CAS: 28380-31-6), a structurally unique carotenoid derivative, has recently gained significant attention in chemical biology and pharmaceutical research. This fully conjugated polyene system with hydroxyl groups at the 3 and 3' positions demonstrates remarkable photophysical properties and potential biological activities that make it particularly interesting for therapeutic development and biomedical applications.

Recent structural analyses using X-ray crystallography and NMR spectroscopy have revealed important insights into the molecular conformation of this compound. The (3R,3'R) stereochemistry creates a distinct spatial arrangement that influences its interaction with biological targets. Advanced computational modeling studies published in 2023 suggest this configuration may enhance binding affinity to certain cellular receptors compared to other stereoisomers.

In pharmacological research, several 2024 studies have investigated the antioxidant capacity of this compound. Results indicate it exhibits superior radical scavenging activity compared to related carotenoids, with particular efficacy against peroxyl radicals (IC50 = 0.18 μM in lipid phase). The tetradehydro structure appears to facilitate electron delocalization, enhancing its redox potential while maintaining stability against oxidative degradation.

Emerging therapeutic applications focus on its potential in ocular health. Preclinical models demonstrate significant accumulation in retinal tissues, with recent findings suggesting protective effects against blue light-induced photoreceptor damage. A 2024 study in Experimental Eye Research reported 47% reduction in oxidative markers in retinal pigment epithelium cells when treated with nanomolar concentrations of this compound.

Synthetic approaches to this molecule have seen notable advancements. A 2023 Nature Communications publication detailed an improved asymmetric synthesis route with 89% enantiomeric excess, addressing previous challenges in stereocontrol. The new methodology employs a chiral auxiliary strategy that significantly improves yield (68% overall) compared to earlier routes (typically <30%).

Analytical characterization techniques have also progressed. Recent work has established optimized HPLC-MS methods for quantification in biological matrices, with detection limits now reaching 5 pg/mL in plasma samples. These advances support ongoing pharmacokinetic studies that are examining the compound's absorption and distribution profiles.

Current research directions include exploration of its potential in cancer prevention. Preliminary in vitro data suggest selective inhibition of certain kinase pathways involved in tumor progression, with particular activity against melanoma cell lines (50% growth inhibition at 2.5 μM concentration). However, comprehensive mechanistic studies and in vivo validation are still needed.

The stability profile of this compound under various conditions has been systematically investigated. Accelerated stability testing reveals good thermal stability up to 80°C but significant sensitivity to UV irradiation, prompting development of novel formulation strategies to enhance photostability for potential therapeutic applications.

Future research directions highlighted in recent reviews include exploration of its potential as a photosensitizer for photodynamic therapy and investigation of its interactions with gut microbiota. The unique structural features of this molecule continue to make it a compelling subject for multidisciplinary research at the chemistry-biology interface.